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Compound of Interest

Compound Name: 2-Thiopheneethanol

Cat. No.: B144495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-(2-

hydroxyethyl)thiophene, a key intermediate in the synthesis of various pharmaceuticals.[1][2][3]

The information is presented to support research and development activities, offering readily

accessible data and generalized experimental protocols.

Core Physical and Chemical Properties
2-(2-Hydroxyethyl)thiophene, also known as 2-(2-thienyl)ethanol, is a heterocyclic organic

compound with the molecular formula C₆H₈OS.[4][5] It typically appears as a colorless to pale

yellow liquid.[1][2][4]

Quantitative Data Summary
The following table summarizes the key physical properties of 2-(2-hydroxyethyl)thiophene

compiled from various sources.
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Property Value Conditions

Molecular Weight 128.19 g/mol -

Density 1.153 g/mL at 25 °C

Boiling Point 108-109 °C at 13 mmHg

Refractive Index 1.551 at 20 °C

Flash Point 101 - 105 °C -

Solubility

Slightly soluble in water;

soluble in chloroform and ethyl

acetate.[1][6]

-

Appearance
Colorless to yellow to brown

liquid.[4]
-

Stability
Stable under recommended

storage conditions.[1]
-

Note: The melting point for 2-(2-hydroxyethyl)thiophene is not well-documented in the literature,

as it exists as a liquid at standard room temperature.

Experimental Protocols for Property Determination
While specific experimental data for the determination of every physical property of 2-(2-

hydroxyethyl)thiophene is not readily available in published literature, standardized methods for

organic compounds are applicable. The following are detailed, generalized protocols for

determining the key physical properties of a liquid organic compound like 2-(2-

hydroxyethyl)thiophene.

Determination of Boiling Point by Simple Distillation
The boiling point of a liquid is a crucial physical constant that can be determined with high

accuracy through simple distillation.[7]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.
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Apparatus:

Round-bottom flask

Heating mantle

Distillation head

Thermometer

Condenser

Receiving flask

Boiling chips

Procedure:

Place a small volume (e.g., 10-15 mL) of 2-(2-hydroxyethyl)thiophene into the round-bottom

flask and add a few boiling chips to ensure smooth boiling.

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is distilling.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a consistent ring of condensate

appears on the thermometer bulb. This stable temperature is the boiling point.

The distillation should be conducted at a steady rate, with one to two drops of distillate

collected per second in the receiving flask.

Measurement of Density
Density, the mass per unit volume, is a fundamental physical property.

Objective: To accurately measure the mass and volume of a sample of 2-(2-

hydroxyethyl)thiophene to calculate its density.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Water bath with temperature control

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it to determine the mass of the water.

Empty and dry the pycnometer, then fill it with 2-(2-hydroxyethyl)thiophene.

Repeat the thermal equilibration and weighing process.

Calculate the density using the formula: Density = (mass of substance) / (volume of

substance) where the volume of the substance is determined from the mass of the water and

the known density of water at that temperature.

Measurement of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a substance. It is a characteristic property of a substance.

Objective: To measure the refractive index of a liquid sample using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper
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Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Ensure the prism of the refractometer is clean and dry.

Place a few drops of 2-(2-hydroxyethyl)thiophene onto the prism.

Close the prism and allow the sample to reach the desired temperature (e.g., 20 °C) by

circulating water from the constant temperature bath.

Adjust the refractometer until the dividing line between the light and dark fields is sharp and

centered on the crosshairs.

Read the refractive index value from the scale.

Determination of Solubility
Solubility is a qualitative measure of the ability of a solute to dissolve in a solvent.

Objective: To determine the solubility of 2-(2-hydroxyethyl)thiophene in various solvents.

Apparatus:

Test tubes

Vortex mixer

Graduated pipettes

Procedure:

Place a small, measured amount of solvent (e.g., 1 mL of water, chloroform, ethyl acetate)

into separate test tubes.

Add a small, measured amount of 2-(2-hydroxyethyl)thiophene (e.g., 0.1 mL) to each test

tube.
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Agitate the mixture vigorously using a vortex mixer for a set period.

Observe whether the solute completely dissolves to form a homogeneous solution.

Record the substance as soluble, slightly soluble, or insoluble based on the visual

observation.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a liquid organic compound.
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Caption: General workflow for determining the physical properties of a liquid organic

compound.

Applications in Drug Development
2-(2-Hydroxyethyl)thiophene serves as a crucial building block in the synthesis of several

important pharmaceutical compounds.[1][3] Its primary application is as an intermediate in the
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production of the antithrombotic agent Clopidogrel and the analgesic Sulfentanyl.[1][3] A

thorough understanding of its physical properties is essential for process optimization, quality

control, and ensuring the safety and efficacy of the final drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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